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Compound of Interest

Compound Name: Valibose

Cat. No.: B1682138

For researchers, scientists, and drug development professionals, ensuring safe and compliant
handling of pharmaceutical compounds is paramount. This document provides detailed
procedural guidance for the personal protective equipment (PPE), operational handling, and
disposal of Valibose (assumed to be Voglibose based on available safety data).

Quantitative Safety Data

The following table summarizes key quantitative safety and physical data for Voglibose. This
information is crucial for risk assessment and the implementation of appropriate safety
measures in the laboratory.

Property Value Source
Molecular Formula C5 H10 04 [1]
Molecular Weight 134.13 g/mol [1]
Physical State Solid, Off-white [1]
Solubility Soluble in water [1]
Melting Point 91 °C/195.8 °F [1]

Oral LD50 (Mouse) 14,700 mg/kg

Oral LD50 (Rat) 20 g/kg
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Personal Protective Equipment (PPE)

Consistent with good industrial hygiene and safety practices, the following personal protective
equipment should be worn when handling Valibose to minimize exposure and ensure personal
safety.[1]

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles.[1][2] A face shield may be necessary for operations with a risk of splashing.[3][4]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]
[2] Gloves must be inspected before use and disposed of properly after handling the
compound.[2] For extensive handling, disposable coveralls are recommended.[5]

o Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[1] However, if dust formation is likely, use a NIOSH-
approved respirator.[2][6]

» Hand Hygiene: Always wash hands thoroughly with soap and water after handling the
compound.[2]

Experimental Protocols

Detailed experimental protocols for specific assays involving Valibose are not available in the
provided safety and handling documents. Researchers should consult peer-reviewed scientific
literature for specific methodologies related to their research objectives. The following sections
provide general procedural guidance for handling and disposal.

Handling and Storage Procedures

Handling:

Handle in a well-ventilated area to avoid the formation of dust and aerosols.[2][7]

Avoid contact with skin, eyes, and clothing.[1][2]

Avoid ingestion and inhalation.[1]

Keep away from strong oxidizing agents, as they are incompatible materials.[1]
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Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2]

o Store away from incompatible materials such as strong oxidizing agents.[1]

Disposal Plan

Proper disposal of Valibose and any contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

Unused Product:

o For disposal of unused Valibose, it is recommended to follow local regulations for
pharmaceutical waste.

e One common method is to mix the compound with an unappealing substance like cat litter or
used coffee grounds, place it in a sealed plastic bag, and dispose of it in the household
trash.[8][9] Do not flush down the toilet unless specifically instructed.[9]

Contaminated Materials:

o Used and empty containers, syringes, and tubing should be placed in a designated
biohazard or pharmaceutical waste container.[10][11]

o Contaminated gloves, gowns, and other disposable PPE should be placed in a biohazard
box.[10]

o Scratch out all personal information on prescription labels before disposing of empty
containers.[8][9]

Emergency Procedures
Spills:

» Evacuate personnel from the immediate area.

o Wear appropriate PPE, including respiratory protection if dust is present.
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» Sweep up the spilled solid material, avoiding dust formation, and place it into a suitable,
closed container for disposal.[1][2]

e Clean the spill area thoroughly.
First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[12]

o Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing and
wash it before reuse.[2][7]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[2]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Get medical attention.[2][12]

Visual Guides

The following diagrams illustrate the standard operational workflow for handling Valibose and
the procedural steps for its disposal.
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Caption: Standard operational workflow for handling Valibose.
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Waste Segregation Disposal Path
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Caption: Procedural steps for the disposal of Valibose and associated waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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